4-(3-{[(Tert-butoxy)carbonyl]amino}propyl)benzoicacid

• Molecular Formula: C15H21NO4
• Molecular Weight: 279.33 g/mol
• IUPAC Name: 4-[3-[(2-methylpropan-2-yl)oxycarbonylamino]propyl]benzoic acid
• InChI: InChI=1S/C15H21NO4/c1-15(2,3)20-14(19)16-10-4-5-11-6-8-12(9-7-11)13(17)18/h6-9H,4-5,10H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key: IVFYKGMCEUSUSM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCCC1=CC=C(C=C1)C(=O)O

Description

4-(3-{[(Tert-butoxy)carbonyl]amino}propyl)benzoic acid is a compound that features a benzoic acid moiety substituted with a propyl chain bearing a tert-butoxycarbonyl (Boc)-protected amino group. This compound is of interest in organic synthesis and medicinal chemistry due to its functional groups that can participate in various chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of 4-bromobenzoic acid with 3-aminopropylamine, followed by Boc protection using di-tert-butyl dicarbonate (Boc2O) under basic conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors for efficient and scalable synthesis .

Chemical Reactions Analysis

Types of Reactions

4-(3-{[(Tert-butoxy)carbonyl]amino}propyl)benzoic acid can undergo various chemical reactions, including:

Substitution Reactions: The Boc-protected amino group can be deprotected under acidic conditions to yield the free amine, which can then participate in nucleophilic substitution reactions.

Oxidation and Reduction: The benzoic acid moiety can undergo oxidation to form benzoate derivatives or reduction to form benzyl alcohol derivatives.

Common Reagents and Conditions

Deprotection: Trifluoroacetic acid (TFA) is commonly used for Boc deprotection.

Coupling Reactions: Carbodiimides such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) are used for amide bond formation.

Major Products Formed

Amides: Formed through coupling reactions with carboxylic acids.

Esters: Formed through esterification reactions with alcohols.

Scientific Research Applications

4-(3-{[(Tert-butoxy)carbonyl]amino}propyl)benzoic acid has several applications in scientific research:

Medicinal Chemistry: Used as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting specific enzymes or receptors.

Peptide Synthesis: The Boc-protected amino group is useful in solid-phase peptide synthesis.

Material Science: Utilized in the preparation of functionalized materials for various applications.

Mechanism of Action

The mechanism of action of 4-(3-{[(Tert-butoxy)carbonyl]amino}propyl)benzoic acid depends on its use. In medicinal chemistry, the compound may act as a prodrug, where the Boc group is cleaved in vivo to release the active amine, which then interacts with its molecular target . The benzoic acid moiety can also participate in hydrogen bonding and electrostatic interactions with biological targets .

Comparison with Similar Compounds

Similar Compounds

4-[(tert-Butoxycarbonylamino)methyl]benzoic acid: Similar structure but with a different substitution pattern.

tert-Butyl 4-ethynylbenzylcarbamate: Contains a similar Boc-protected amino group but with an ethynyl substitution.

Uniqueness

4-(3-{[(Tert-butoxy)carbonyl]amino}propyl)benzoic acid is unique due to its specific substitution pattern, which allows for versatile chemical modifications and applications in various fields of research .

Biological Activity

4-(3-{[(Tert-butoxy)carbonyl]amino}propyl)benzoic acid, also known by its CAS number 203453-83-2, is an organic compound characterized by a benzoic acid core with a tert-butoxycarbonyl (Boc) protected amino group linked through a propyl chain. This compound is significant in organic synthesis and medicinal chemistry due to its unique structural properties and reactivity.

Property	Value
CAS Number	203453-83-2
Molecular Formula	C15H21NO4
Molecular Weight	279.34 g/mol
Purity	≥95%
Physical Form	Powder

The biological activity of 4-(3-{[(tert-butoxy)carbonyl]amino}propyl)benzoic acid is primarily attributed to its ability to function as a protecting group in peptide synthesis. The Boc group provides stability under basic conditions but can be selectively removed under acidic conditions, facilitating controlled deprotection during peptide bond formation. This property is crucial in medicinal chemistry for synthesizing peptides and peptidomimetics.

Applications in Medicinal Chemistry

• Peptide Synthesis : The compound serves as a building block for various peptides, allowing for the synthesis of complex structures that can exhibit biological activity.
• Antimicrobial Activity : Similar compounds with Boc protection have shown potential antimicrobial properties. For instance, studies have demonstrated that derivatives of benzoic acids, when conjugated with amino acids, exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria .
• Cytotoxicity : Research indicates that certain derivatives related to this compound can exhibit cytotoxic effects against cancer cell lines, highlighting its potential in cancer therapy .

Case Studies and Research Findings

• Antimicrobial Studies :
  • A study evaluated the antimicrobial efficacy of various Boc-amino acid conjugates against bacterial strains such as Staphylococcus aureus and Escherichia coli. The results indicated that compounds containing aromatic groups exhibited enhanced antibacterial activity, with inhibition zones ranging from 9 to 20 mm .
• Cytotoxicity Evaluation :
  • In investigations involving cytotoxicity, derivatives synthesized from similar structures showed significant activity against Ehrlich’s ascites carcinoma cells. The study reported varying degrees of cytotoxic effects depending on the substituents present on the aromatic rings .
• Inflammatory Response :
  • Compounds derived from benzoic acid frameworks have been tested for anti-inflammatory properties using carrageenan-induced models. Some derivatives demonstrated notable inhibition percentages compared to standard anti-inflammatory drugs like indomethacin .

Comparative Analysis with Similar Compounds

Compound Name	Antimicrobial Activity	Cytotoxicity
4-(3-{[(tert-butoxy)carbonyl]amino}propoxy)benzoic acid	Moderate	Low
4-[(tert-butoxy)carbonyl]aminomethylbenzoic acid	High	Moderate
Tert-butyloxycarbonyl-protected amino acid derivatives	High	High